Cas no 824424-67-1 (Pentanoic acid, 3-amino-5-chloro-4,4-dimethyl-)

• Product Name: Pentanoic acid, 3-amino-5-chloro-4,4-dimethyl-
• CAS No: 824424-67-1
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 691092
• PubChem ID: 11788619
• Update Time: 2025-04-19

Pentanoic acid, 3-amino-5-chloro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-amino-5-chloro-4,4-dimethyl-
• 3-amino-5-chloro-4,4-dimethylpentanoic acid
• SCHEMBL6514480
• DTXSID00472642
• 824424-67-1

• Inchi： 1S/C7H14ClNO2/c1-7(2,4-8)5(9)3-6(10)11/h5H,3-4,9H2,1-2H3,(H,10,11)
• InChI Key： DVABEQCTRIEMRP-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)C(CC(=O)O)N

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 63.3Ų